N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-[1,1'-biphenyl]-4-carboxamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenylbenzamide;hydrochloride
• InChI: InChI=1S/C24H23N3OS.ClH/c1-26(2)16-17-27(24-25-21-10-6-7-11-22(21)29-24)23(28)20-14-12-19(13-15-20)18-8-4-3-5-9-18;/h3-15H,16-17H2,1-2H3;1H
• InChI Key: RVMLMLQAEHQYCA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C24H24ClN3OS
• Molecular Weight: 438.0 g/mol

Description

The compound "N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-[1,1'-biphenyl]-4-carboxamide hydrochloride" is not directly mentioned in the provided papers. However, the papers discuss various N-substituted benzamide derivatives with potential biological activities, such as cardiac electrophysiological activity, anti-inflammatory activity, antitumor properties, and antimicrobial agents. These studies provide a context for understanding the types of biological activities that similar compounds might exhibit .

Synthesis Analysis

The synthesis of related compounds involves coupling reactions between different amines and acid chlorides, as well as reactions with sulfur and morpholine . For example, compounds derived from 2-aminothiazole and 2-amino-2-thiazoline were prepared by coupling with acid chlorides of (N,N-dimethylamino)benzoic acid . Similarly, N-substituted imidazolylbenzamides were synthesized and showed cardiac electrophysiological activity . These methods could potentially be adapted for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic techniques, including infrared spectroscopy, 1H NMR spectroscopy, and electrospray mass spectroscopy. In some cases, the structure was further confirmed by single-crystal X-ray diffraction . These techniques are essential for confirming the identity and purity of synthesized compounds.

Chemical Reactions Analysis

The compounds discussed in the papers undergo various chemical reactions, including cyclization and dehydrosulfurization, to form new structures with potential biological activities . For instance, N-(2,2,2-trichloro-1-(3-(3-mercapto-4H-1,2,4-triazol-4-yl)thioureido)ethyl) carboxamides underwent dehydrosulfurization to form carboxamides with a triazolothiadiazole moiety .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compounds, such as solubility, stability, and reactivity, are crucial for their biological activity and potential therapeutic applications. The papers describe the antimicrobial activity of synthesized compounds against various bacterial and fungal species, indicating that these properties are significant for their function . Additionally, the anti-inflammatory activity of some compounds was evaluated, showing that they do not adversely affect myocardial function .